Cas no 13637-37-1 (1H,1'H-3,3'-Biindole)

• Product Name: 1H,1'H-3,3'-Biindole
• CAS No: 13637-37-1
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• MDL: MFCD01321109
• CID: 901152
• PubChem ID: 283351
• Update Time: 2025-10-18

1H,1'H-3,3'-Biindole Chemical and Physical Properties

Names and Identifiers

• 1H,1''H-3,3''-biindole
• 1H,1'H-3,3'-BIINDOLE
• 3-(1H-indol-3-yl)-1H-indole
• 1H,1'H-[3,3']biindolyl
• 3,3'-Biindole
• 3,3'-biindolyl
• 3,3'-bisindol
• AC1L5YG6
• AC1Q1HQY
• CTK0H8941
• NSC137883
• SureCN1202543
• 3,3'-Bi[1H-indole]
• FT-0683775
• CHEBI:226705
• DTXSID30300621
• NSC-137883
• 3,3/'-Bi[1H-indole]
• 3,3'-Bi-1H-indole
• 13637-37-1
• SCHEMBL1202543
• MFCD01321109
• AKOS005174033
• 1H,1'H-3,3'-Biindole

• MDL： MFCD01321109
• Inchi： 1S/C16H12N2/c1-3-7-15-11(5-1)13(9-17-15)14-10-18-16-8-4-2-6-12(14)16/h1-10,17-18H
• InChI Key： WHJMXLYLQPXPSY-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 232.10016
• Monoisotopic Mass: 232.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• PSA: 31.58
• LogP: 4.31620

1H,1'H-3,3'-Biindole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H,1'H-3,3'-Biindole

Professional Introduction to 1H,1'H-3,3'-Biindole (CAS No. 13637-37-1)

1H,1'H-3,3'-Biindole, with the chemical identifier CAS No. 13637-37-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This bichromophoric system, comprising two indole units linked through a central amine bridge, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules and functional materials. The compound's distinct architecture and physicochemical characteristics have positioned it as a subject of extensive research, particularly in the exploration of its potential applications in medicinal chemistry and organic electronics.

The molecular structure of 1H,1'H-3,3'-Biindole (CAS No. 13637-37-1) consists of two indole moieties connected by a symmetric N-N linkage. This configuration imparts a rigid framework with conjugated π-electron systems, which are crucial for its photophysical behavior and potential utility in optoelectronic devices. The presence of electron-rich aromatic rings enhances its reactivity, making it a versatile intermediate for synthesizing more complex derivatives with tailored biological activities.

In recent years, 1H,1'H-3,3'-Biindole (CAS No. 13637-37-1) has been extensively studied for its pharmacological properties. Researchers have explored its derivatives as potential candidates for treating various diseases, including neurological disorders and cancer. The bichromophoric nature of this compound allows for the design of molecules with enhanced binding affinity and selectivity towards target enzymes or receptors. For instance, studies have demonstrated that certain analogs of 1H,1'H-3,3'-Biindole exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression.

One of the most compelling aspects of 1H,1'H-3,3'-Biindole (CAS No. 13637-37-1) is its ability to form stable metal complexes with transition metals such as ruthenium and platinum. These metallocomplexes have shown promise as anticancer agents due to their ability to generate reactive oxygen species that induce apoptosis in cancer cells. The biindole ligand framework provides an optimal environment for metal coordination, facilitating the development of highly efficient catalysts for therapeutic applications.

The optoelectronic properties of 1H,1'H-3,3'-Biindole (CAS No. 13637-37-1) have also been exploited in the fabrication of organic light-emitting diodes (OLEDs) and photovoltaic cells. The extended π-conjugation system enables efficient charge transport and emission characteristics, making it an attractive material for next-generation display technologies. Researchers have reported significant advancements in device performance by incorporating biindole derivatives into organic semiconductors, achieving higher luminance efficiencies and longer operational lifetimes.

Furthermore, the synthetic versatility of 1H,1'H-3,3'-Biindole (CAS No. 13637-37-1) has opened new avenues in polymer chemistry. Its incorporation into polymer backbones results in materials with enhanced thermal stability and mechanical strength. These polymers find applications in high-performance coatings, adhesives, and specialty films where exceptional durability is required.

The latest research on 1H,1'H-3,3'-Biindole (CAS No. 13637-37-1) continues to uncover novel applications across multiple disciplines. For example, studies have highlighted its potential as a photosensitizer in photodynamic therapy (PDT), where it can generate singlet oxygen upon irradiation to kill malignant cells selectively. Additionally, its derivatives have been investigated as modulators of neural activity due to their ability to interact with ion channels and neurotransmitter receptors.

In conclusion, 1H,,'H,.-,3,,'-) Biindole (CAS No.,.-,-,) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and optoelectronics., Its unique structural features,, such as the symmetric amine bridge connecting the indole units,, contribute to its remarkable versatility., The ongoing research into this molecule promises further breakthroughs,, reinforcing its importance as a key scaffold for innovation across multiple scientific domains..